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Compound of Interest

Compound Name: Aluminum triphosphate dihydrate

Cat. No.: B579274 Get Quote

Introduction

Aluminum triphosphate dihydrate (Al H₂P₃O₁₀·2H₂O), also referred to as aluminum

tripolyphosphate, is a new-generation, non-toxic, and environmentally friendly white anti-

corrosion pigment.[1][2] It serves as an effective alternative to traditional toxic anti-rust

pigments containing lead and chromium.[2][3] Its white color allows for free toning of coatings,

and it is compatible with a wide array of both solvent-based and water-based resin systems.[1]

[3] This document provides detailed application notes, performance data, and experimental

protocols for the utilization of aluminum triphosphate dihydrate in protective coatings.

Mechanism of Anti-Corrosion Action

The primary function of aluminum triphosphate dihydrate in coatings is to provide active

corrosion inhibition. The mechanism is based on the chemical interaction of the

tripolyphosphate anion (P₃O₁₀⁵⁻) with the metal substrate. When water and corrosive ions

permeate the coating, the pigment slowly dissociates. The released tripolyphosphate ions have

a strong chelating affinity for metal ions, such as Fe²⁺ and Fe³⁺, on the steel surface.[1] This

reaction forms a stable, insoluble, and dense passivation layer of metal phosphates on the

substrate.[1][3][4] This passive film acts as a barrier, isolating the metal from the corrosive

environment and effectively inhibiting the electrochemical corrosion process.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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